Cas no 1803600-24-9 (2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride)

• Product Name: 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride
• CAS No: 1803600-24-9
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 4617372
• PubChem ID: 22747877
• Update Time: 2025-10-28

2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• MFCD28063792
• Z1964347924
• 2-Amino-3-(pyridin-3-yl)propan-1-oldihydrochloride
• F76393
• 2-Amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride
• 2-amino-3-pyridin-3-ylpropan-1-ol;dihydrochloride
• SCHEMBL8325405
• AKOS026741139
• EN300-174380
• 1803600-24-9
• 2-Amino-3-(3-pyridyl)-1-propanol Dihydrochloride
• 2-amino-3-(pyridin-3-yl)propan-1-ol diHCl
• SY161731
• 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride

• Inchi： 1S/C8H12N2O.2ClH/c9-8(6-11)4-7-2-1-3-10-5-7;;/h1-3,5,8,11H,4,6,9H2;2*1H
• InChI Key： QSRDSPZSRCLBJP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC(CC1C=NC=CC=1)N

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride

Professional Introduction to 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride (CAS No. 1803600-24-9)

2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride, with the CAS number 1803600-24-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure, featuring a pyridine ring linked to a propylamine backbone, makes it a versatile scaffold for designing novel bioactive molecules.

The< strong>pyridin-3-yl substituent in the molecule plays a crucial role in its pharmacological activity. Pyridine derivatives are well-known for their involvement in various biological processes and have been extensively studied for their potential as pharmacophores. The presence of this moiety in 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride suggests that it may interact with biological targets in a manner similar to other pyridine-based compounds. This interaction could be through hydrogen bonding, hydrophobic interactions, or other recognized mechanisms of molecular recognition.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The< strong>2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride compound, due to its unique structural features, has emerged as a promising candidate for further investigation. Its potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The< strong>pyridine ring and the< strong>amine group provide multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel drug candidates.

The< strong>dihydrochloride salt form of 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical formulations. Solubility is a critical factor in drug development, as it affects the bioavailability and efficacy of a drug. By forming a dihydrochloride salt, the compound achieves better solubility in water-based solutions, which is essential for oral and injectable formulations.

Recent studies have highlighted the importance of< strong>amine-containing compounds in drug design. Amines are known to participate in various biological processes and have been incorporated into numerous drugs due to their ability to form hydrogen bonds and interact with biological targets. The< strong>2-amino group in 2-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride is likely to contribute significantly to its pharmacological activity by engaging with biological receptors or enzymes.

The< strong>pyridine ring, on the other hand, is renowned for its ability to modulate electronic properties and influence binding interactions. Pyridine derivatives have been successfully used in the development of drugs targeting various diseases. The< strong>pyridin-3yl moiety in this compound suggests that it may exhibit similar properties, making it a valuable candidate for further exploration.

In conclusion, 2-amino-3-(pyridin-3-y)propan-l -ol dihydrochloride (CAS No. 1803600 -24 -9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, including the< strong>dihydrochloride salt form, make it an attractive candidate for developing novel therapeutic agents. The potential applications of this compound span multiple therapeutic areas, highlighting its significance in modern drug discovery efforts.